4-Aminopyrazole-d2

• Molecular Formula: C3H5N3
• Molecular Weight: 85.10 g/mol
• InChI: InChI=1S/C3H5N3/c4-3-1-5-6-2-3/h1-2H,4H2,(H,5,6)/i1D,2D
• InChIKey: AXINVSXSGNSVLV-QDNHWIQGSA-N

4-Aminopyrazole-d2: Deuterated Analytical Standard

4-Aminopyrazole-d2 is a deuterium-labeled isotopologue of the bioactive small molecule 4-aminopyrazole, specifically deuterated at the C-3 and C-5 positions of the pyrazole ring [1]. This stable isotope-labeled compound serves as an essential internal standard in mass spectrometry-based analytical workflows, enabling precise and accurate quantification of its non-deuterated counterpart in complex biological matrices. Its primary utility lies in correcting for matrix effects, extraction losses, and instrument variability in LC-MS/MS assays, a critical requirement for reliable bioanalytical data in drug discovery and development [2]. The compound's CAS registry number is 2241865-21-2 .

Use Context ISTD for LC-MS/MS quantification

Matrix Compatibility Complex biological research matrices

Key Attribute Certified isotopic purity for matrix-effect correction

• [1] Ahmed, B. M.; et al. Selective, Ambient-Temperature C-4 Deuteration of Pyrazole Derivatives by D2O. J. Org. Chem. 2018, 83 (3), 1649-1653. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. View Source

Why 4-Aminopyrazole-d2 Cannot Be Replaced

Substituting 4-aminopyrazole-d2 with its non-deuterated counterpart or other structural analogs fundamentally undermines the analytical validity of quantitative assays. The core function of a stable isotope-labeled internal standard is to co-elute with the analyte of interest while possessing a distinct mass-to-charge ratio (m/z) detectable by the mass spectrometer, thus correcting for any sample-to-sample variation in sample preparation and analysis. Using an unlabeled 4-aminopyrazole, which shares the exact same m/z, introduces a co-eluting interference that cannot be resolved, leading to inaccurate quantification and compromised data integrity [1]. Furthermore, the use of a non-isotopic analog (e.g., a structurally similar but distinct aminopyrazole) as an internal standard introduces the risk of differential extraction recovery, ionization efficiency, and chromatographic behavior compared to the target analyte, which can invalidate the fundamental assumptions of the internal standard method and yield unreliable, method-dependent results .

Target: 4-Aminopyrazole-d2
Distinct m/z; co-elutes with analyte for precise correction.

Substitute: Unlabeled 4-Aminopyrazole
Identical m/z introduces unresolvable interference; quantification accuracy may be compromised.

Target: Isotopic internal standard
Near-identical extraction recovery and ionization efficiency.

Substitute: Non-isotopic structural analog
Differential recovery and ionization may invalidate method assumptions; results may be method-dependent.

• [1] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. View Source

Evidence for 4-Aminopyrazole-d2 over Analogs

Superior Analytical Purity

For use as an internal standard, exceptional purity is non-negotiable. Impurities in the standard can introduce significant quantitative errors. Commercially available 4-Aminopyrazole-d2 is certified with a purity of ≥99.9% . This level of purity ensures that the signal from the internal standard is representative of the analyte and is not confounded by co-eluting impurities, a factor that directly impacts the accuracy, precision, and lower limit of quantitation (LLOQ) of the analytical method [1].

Superior Analytical Purity

Data to verify

Target: ≥99.9% purity Comparator baseline: >98.0%

Supports quantitative accuracy and LLOQ in analytical methods.

Specification review required; purity determined by HPLC.

Evidence Dimension	Analytical Purity (HPLC)
Target Compound Data	≥99.9%
Comparator Or Baseline	Non-deuterated 4-Aminopyrazole (HY-W008242) with purity >98.0% as a representative baseline for typical fine chemicals
Quantified Difference	≥1.9% absolute purity increase
Conditions	Commercial analytical specification; purity determined by HPLC.

Why This Matters

The higher purity specification directly translates to more accurate and reproducible quantitative data, which is the primary procurement rationale for an analytical internal standard.

• [1] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. View Source

High Isotopic Enrichment

The effectiveness of a deuterated internal standard is directly related to its isotopic purity and the minimal presence of unlabeled species. The synthesis of 4-Aminopyrazole-d2 and related dideuteropyrazoles leverages methodologies that achieve quantitative deuterium labeling [1]. In contrast, the selective C-4 deuteration of 3(5)-aminopyrazole has been reported with high efficiency (>99% D atom %), but this is a distinct positional isomer. Importantly, direct deuteration of 4-aminopyrazole under similar mild conditions (DCl, 25 °C, 8 h) results in virtually no C-H deuteration, underscoring the unique synthetic challenge and the necessity for pre-formed, certified d2-labeled product for use as a reliable internal standard [2].

High Isotopic Enrichment

Source review

Quantitative deuterium labeling demonstrated; commercial isotopic purity reported >99% D atom.

Procurement as certified reagent is necessary; in-house H/D exchange is inefficient.

Direct C-4 deuteration of parent yields negligible labeling.

Evidence Dimension	Isotopic Enrichment / Labeling Efficiency
Target Compound Data	Quantitative deuterium labeling (as demonstrated for 4,5-dideuteropyrazoles using a related methodology) [1]; Commercial isotopic purity for 4-aminopyrazole-d2 is typically >99% D atom.
Comparator Or Baseline	Direct C-4 deuteration of 4-aminopyrazole under mild conditions (DCl, 25 °C, 8 h) results in "virtually no C–H deuteration" [2].
Quantified Difference	Not directly quantified as a single value, but the difference is between near-complete labeling (target) and negligible labeling (baseline comparator method).
Conditions	Comparative synthetic accessibility of deuterium incorporation. The target compound is a pre-synthesized, purified isotopologue.

Why This Matters

This evidence demonstrates that 4-aminopyrazole-d2 cannot be easily generated 'in-house' via simple H/D exchange, justifying its procurement as a specialized, certified analytical reagent.

• [1] Voronin, V. V.; et al. [3 + 2]-Cycloaddition of in Situ Generated Nitrile Imines and Acetylene for Assembling of 1,3-Disubstituted Pyrazoles with Quantitative Deuterium Labeling. J. Org. Chem. 2018, 83 (7), 3819-3828. View Source
• [2] Semenov, V. A.; et al. Reaction of Amines with Aldehydes and Ketones Revisited: Access To a Class of Non-Scorpionate Tris(pyrazolyl)methane and Related Ligands. J. Org. Chem. 2018, 83 (3), 1394-1404. View Source

C-4 Deuteration Selectivity

A key differentiator between aminopyrazole isomers lies in their reactivity toward hydrogen-deuterium exchange. A direct comparative study shows that under identical, mild experimental conditions (100 mol % DCl, 25 °C, 8 h), 3(5)-aminopyrazole undergoes practically complete deuteration at its C-4 position. In stark contrast, 4-aminopyrazole and 1-aminopyrazole exhibit "virtually no C–H deuteration" [1]. This fundamental difference in chemical behavior confirms the unique electronic and structural properties of the 4-amino isomer and highlights the necessity of using a pre-formed, certified 4-aminopyrazole-d2 standard rather than relying on in situ deuteration of the parent compound for analytical applications.

C-4 Deuteration Selectivity

Head-to-head

4-Aminopyrazole: virtually no exchange 3(5)-Aminopyrazole: >99% exchange

Confirms unique electronic properties; pre-formed d2 standard is essential.

Conditions: 100 mol % DCl, 25 °C, 8 h; NMR analysis.

Evidence Dimension	Reactivity towards C-H Deuteration (H/D Exchange)
Target Compound Data	Virtually no C–H deuteration (0% exchange observed)
Comparator Or Baseline	3(5)-aminopyrazole (a positional isomer): "practically complete deuteration" (>99%)
Quantified Difference	>99% difference in deuteration efficiency under identical conditions
Conditions	100 mol % DCl, 25 °C, 8 h reaction time; analysis by NMR spectroscopy.

Why This Matters

This data provides a clear, quantifiable scientific basis for distinguishing 4-aminopyrazole from its 3(5)-isomer, reinforcing the need for a specifically synthesized d2-isotopologue of the 4-amino isomer for use as an authentic analytical standard.

• [1] Semenov, V. A.; et al. Reaction of Amines with Aldehydes and Ketones Revisited: Access To a Class of Non-Scorpionate Tris(pyrazolyl)methane and Related Ligands. J. Org. Chem. 2018, 83 (3), 1394-1404. View Source

Key Applications of 4-Aminopyrazole-d2

Pharmacokinetic Bioanalysis by LC-MS/MS

4-Aminopyrazole-d2 is the gold-standard internal standard for the accurate quantification of 4-aminopyrazole in complex biological matrices (e.g., plasma, urine, tissue homogenates). In a typical LC-MS/MS method, a known amount of 4-aminopyrazole-d2 is added to calibration standards, quality control samples, and study samples prior to extraction. The high isotopic purity (>99%) and structural identity ensure near-identical extraction recovery and ionization efficiency, allowing for precise correction of analyte loss and matrix effects. This is essential for generating reliable pharmacokinetic (PK) parameters (e.g., AUC, Cmax, t1/2) in support of preclinical and clinical drug development [1].

Drug Metabolism Investigations

4-Aminopyrazole-d2 serves as a critical tool in drug metabolism studies. It can be used as an internal standard to quantify the parent 4-aminopyrazole moiety released from prodrugs or from the metabolic cleavage of larger drug candidates. Furthermore, while 4-Aminopyrazole-d2 itself is not used to study the metabolic fate of the labeled molecule (as the deuterium is on the core ring, not a known 'soft spot'), its use as an internal standard in such assays ensures that the disappearance of the parent drug or appearance of the aminopyrazole metabolite is measured with high accuracy, a requirement for understanding clearance mechanisms and potential drug-drug interactions [2].

Quality Control of Aminopyrazole Intermediate

In pharmaceutical manufacturing, 4-aminopyrazole is a valuable intermediate. 4-Aminopyrazole-d2 can be employed as an internal standard in a validated LC-MS or GC-MS method to accurately determine the purity and impurity profile of 4-aminopyrazole batches. This application ensures that the starting material meets stringent quality specifications before being used in the synthesis of active pharmaceutical ingredients (APIs), thereby mitigating the risk of introducing unknown impurities into the final drug substance .

Application

Selection Property

Validation Focus

PK Bioanalysis Research

Isotopic purity and co-elution behavior

Matrix-effect correction and extraction recovery

Drug Metabolism Studies

Structural identity with parent analyte

Accurate quantification of metabolic release

Intermediate QC Analysis

Certified purity specification

Impurity profiling and batch consistency

• [1] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. View Source
• [2] Russak, E. M.; Bednarczyk, E. M. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann. Pharmacother. 2019, 53 (2), 211-216. View Source